Cas no 2091688-79-6 (5-(chloromethyl)-1-ethyl-3-(thiophen-3-yl)-1H-pyrazole)

• Product Name: 5-(chloromethyl)-1-ethyl-3-(thiophen-3-yl)-1H-pyrazole
• CAS No: 2091688-79-6
• MF: C₁₀H₁₁ClN₂S
• MW: 226.725739717484
• CID: 5722950
• PubChem ID: 121211179
• Update Time: 2025-06-07

5-(chloromethyl)-1-ethyl-3-(thiophen-3-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• F2198-1043
• 2091688-79-6
• 5-(chloromethyl)-1-ethyl-3-(thiophen-3-yl)-1H-pyrazole
• starbld0039230
• AKOS026721283
• 1H-Pyrazole, 5-(chloromethyl)-1-ethyl-3-(3-thienyl)-

• Inchi： 1S/C10H11ClN2S/c1-2-13-9(6-11)5-10(12-13)8-3-4-14-7-8/h3-5,7H,2,6H2,1H3
• InChI Key： NVAVXRZEQYVTFH-UHFFFAOYSA-N
• SMILES： ClCC1=CC(C2=CSC=C2)=NN1CC

Computed Properties

• Exact Mass: 226.0331472g/mol
• Monoisotopic Mass: 226.0331472g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 46.1Ų

Experimental Properties

• Density: 1.29±0.1 g/cm3(Predicted)
• Boiling Point: 322.9±32.0 °C(Predicted)
• pka: 1.43±0.10(Predicted)

Additional information on 5-(chloromethyl)-1-ethyl-3-(thiophen-3-yl)-1H-pyrazole

Introduction to 5-(chloromethyl)-1-ethyl-3-(thiophen-3-yl)-1H-pyrazole (CAS No. 2091688-79-6)

5-(chloromethyl)-1-ethyl-3-(thiophen-3-yl)-1H-pyrazole, identified by its CAS number 2091688-79-6, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the pyrazole class, characterized by a five-membered ring containing two nitrogen atoms. The presence of a chloromethyl group at the 5-position and an ethyl substituent at the 1-position, along with a thiophen-3-yl moiety at the 3-position, endows it with unique chemical properties that make it a promising candidate for various applications, particularly in medicinal chemistry.

The structural features of 5-(chloromethyl)-1-ethyl-3-(thiophen-3-yl)-1H-pyrazole contribute to its potential biological activity. The chloromethyl group is known to be a versatile functional handle, enabling further derivatization through nucleophilic addition reactions. This property is particularly useful in the synthesis of more complex molecules, such as drug candidates. Additionally, the thiophen-3-yl substituent introduces sulfur into the molecule, which can enhance interactions with biological targets due to the ability of sulfur-containing heterocycles to engage in hydrogen bonding and π-stacking interactions.

In recent years, there has been growing interest in developing novel therapeutic agents based on pyrazole derivatives due to their broad spectrum of biological activities. Pyrazoles have been shown to exhibit antimicrobial, anti-inflammatory, anticancer, and anti-diabetic properties. The compound 5-(chloromethyl)-1-ethyl-3-(thiophen-3-yl)-1H-pyrazole is no exception and has been studied for its potential pharmacological effects. Specifically, its ability to interact with biological macromolecules has been explored in vitro, suggesting that it may modulate enzyme activity or receptor binding.

One of the most compelling aspects of this compound is its structural flexibility, which allows for the design of analogs with tailored properties. By modifying the substituents attached to the pyrazole ring, researchers can fine-tune the pharmacokinetic and pharmacodynamic profiles of the molecule. For instance, studies have shown that replacing the ethyl group with other alkyl or aryl groups can significantly alter the compound's solubility and metabolic stability. Similarly, varying the nature of the chloromethyl group can influence its reactivity in biological systems.

The synthesis of 5-(chloromethyl)-1-ethyl-3-(thiophen-3-yl)-1H-pyrazole involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate precursors followed by functional group transformations. The use of palladium-catalyzed cross-coupling reactions has also been explored to introduce the thiophen-3-yl moiety efficiently. These synthetic strategies highlight the compound's synthetic accessibility and its potential for further development.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules like 5-(chloromethyl)-1-ethyl-3-(thiophen-3-yl)-1H-pyrazole with greater accuracy before conducting expensive wet-lab experiments. Molecular docking studies have been particularly useful in identifying potential binding pockets in target proteins or enzymes. These studies suggest that this compound may interact with proteins involved in signal transduction or metabolic pathways relevant to diseases such as cancer or inflammation.

In addition to its pharmaceutical potential, 5-(chloromethyl)-1-ethyl-3-(thiophen-3-yl)-1H-pyrazole has shown promise in materials science applications. Its ability to form stable complexes with metal ions makes it a candidate for use in coordination chemistry or as a ligand in catalytic systems. Furthermore, its aromatic structure and electron-rich nature suggest that it could be used in organic light-emitting diodes (OLEDs) or other electronic materials where charge transport properties are critical.

The future direction of research on 5-(chloromethyl)-1-ethyl-3-(thiophen-3-yll)-1H-pyrazole will likely focus on expanding its chemical space through library synthesis and high-throughput screening programs. By generating large collections of derivatives and evaluating their biological activity systematically, researchers can identify lead compounds for further optimization. Additionally, exploring new synthetic methodologies may help improve the efficiency and sustainability of producing this molecule on an industrial scale.

In conclusion, 5-(chloromethyl)-1-ethyl--(thiophen--3--yil)--lH--pyrazole (CAS No.--2091688--79--6) is a multifaceted compound with significant potential in pharmaceuticals and materials science. Its unique structural features make it an attractive scaffold for drug discovery efforts aimed at treating various diseases. As research continues to uncover new applications for this molecule, it is likely to remain a cornerstone of innovation in both academic and industrial settings.